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Compound of Interest

1-O-Hexadecyl-2-O-methyl-rac-
Compound Name:
glycerol

Cat. No.: B054412

An In-depth Technical Guide to 1-O-Hexadecyl-2-O-methyl-rac-glycerol: Chemical Structure,
Synthesis, and Biological Activity

Introduction

1-O-Hexadecyl-2-O-methyl-rac-glycerol is a synthetic ether lipid that serves as a valuable
tool in biochemical and pharmacological research. As a diacylglycerol analog, its structure
features a stable ether linkage at the sn-1 position and a methyl ether at the sn-2 position of
the glycerol backbone. This configuration prevents metabolism by phospholipases that typically
cleave ester bonds, making it a stable molecular probe. Its primary recognized mechanism of
action is the inhibition of protein kinase C (PKC), a critical enzyme in cellular signal
transduction pathways.[1][2] This guide provides a comprehensive overview of its chemical
structure, a representative synthesis protocol, and its role in modulating cellular signaling
pathways.

Chemical Structure and Properties

1-O-Hexadecyl-2-O-methyl-rac-glycerol is characterized by a 16-carbon alkyl (hexadecyl)
chain attached via an ether bond to the first carbon of the glycerol backbone, and a methyl
group ether-linked to the second carbon. The "rac" designation indicates that it is a racemic
mixture of both R and S enantiomers at the C-2 position.

Table 1: Physicochemical Properties of 1-O-Hexadecyl-2-O-methyl-rac-glycerol
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Property Value References
Molecular Formula C20H4203 [1103114]
Molecular Weight 330.55 g/mol [3114]

CAS Number 84337-41-7 (for racemate) [2][5]
Appearance Solution in ethanol or solid [1]

Typical Purity >95% [3]

- Ethanol: >25 mg/mL, DMSO:
Solubility _ [1]
>10 mg/mL, DMF: >8.3 mg/mL

Chemical Synthesis

The synthesis of 1-O-Hexadecyl-2-O-methyl-rac-glycerol can be achieved through a multi-
step process starting from a suitable glycerol precursor. A common strategy involves the
protection of the sn-1 and sn-3 hydroxyl groups, followed by sequential etherification at the
remaining positions and final deprotection. The following workflow and protocol represent a
general and logical pathway for its chemical synthesis.

Caption: A representative workflow for the chemical synthesis of 1-O-Hexadecyl-2-O-methyl-
rac-glycerol.

Representative Experimental Protocol

This protocol is a generalized representation and may require optimization for specific
laboratory conditions.

Step 1: Synthesis of 1-O-Hexadecyl-3-O-benzyl-rac-glycerol

e To a stirred solution of rac-1-O-benzylglycerol in anhydrous tetrahydrofuran (THF) under an
inert atmosphere (e.g., argon), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1
equivalents) portion-wise at 0 °C.

 Allow the mixture to stir for 30 minutes at room temperature.

e Add 1-hexadecyl bromide (1.0 equivalent) dropwise to the solution.
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Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring progress by Thin
Layer Chromatography (TLC).

After completion, cool the reaction to room temperature and cautiously quench with
saturated aqueous ammonium chloride solution.

Extract the product with diethyl ether or ethyl acetate. Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 1-O-Hexadecyl-3-
O-benzyl-rac-glycerol.

Step 2: Synthesis of 1-O-Hexadecyl-2-O-methyl-3-O-benzyl-rac-glycerol
Dissolve the product from Step 1 in anhydrous THF under an inert atmosphere.

Add sodium hydride (1.1 equivalents) portion-wise at 0 °C and stir the suspension for 30
minutes at room temperature.

Add iodomethane (1.2 equivalents) dropwise.[3]

Stir the reaction at room temperature for 4-6 hours until TLC analysis indicates the
consumption of the starting material.

Quench the reaction carefully with water and extract the product with an organic solvent.

Wash the combined organic phases, dry, and concentrate. The crude product can be purified
by column chromatography if necessary.

Step 3: Synthesis of 1-O-Hexadecyl-2-O-methyl-rac-glycerol (Deprotection)
e Dissolve the methylated intermediate from Step 2 in ethanol.
e Add a catalytic amount of palladium on carbon (10% Pd/C).

o Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation
apparatus) and stir vigorously at room temperature for 12-24 hours.
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e Monitor the reaction by TLC for the disappearance of the starting material.
» Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

o Concentrate the filtrate under reduced pressure to yield the final product, 1-O-Hexadecyl-2-
O-methyl-rac-glycerol. Further purification via chromatography may be performed if
needed.

Biological Activity and Signaling Pathways

The primary biological role of 1-O-Hexadecyl-2-O-methyl-rac-glycerol is as an inhibitor of
Protein Kinase C (PKC). In human neutrophils, this inhibition prevents the respiratory burst, a
critical process for pathogen destruction that involves the rapid release of reactive oxygen
species (ROS).[1] The compound acts as a stable analog of diacylglycerol (DAG), a natural
activator of PKC, but fails to induce the proper conformational changes for enzyme activation,
thereby acting as an antagonist.

Caption: Signaling pathway of PKC inhibition in neutrophils by 1-O-Hexadecyl-2-O-methyl-
rac-glycerol.

Beyond its direct effects on PKC, this compound is situated within the broader context of ether
lipid biology. Ether lipids are integral components of cellular membranes, particularly in lipid
rafts, and are involved in protecting cells from oxidative stress and modulating membrane
fluidity.[6] Furthermore, the metabolism of related anti-neoplastic ether lipids, such as
Edelfosine (1-O-octadecyl-2-O-methyl-rac-glycero-3-phosphocholine), can produce 1-O-alkyl-2-
O-methylglycerol as a metabolite, suggesting complex roles in cell fate and signaling.[3][7]

Table 2: Summary of Biological Activity
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Target/Process Effect Cell TypelSystem References

Protein Kinase C

Inhibition Human Neutrophils [1]

(PKC)

Respiratory Burst Prevention Human Neutrophils [1]
May act as a

] ] precursor for Epithelial Cancer Cell

Cell Proliferation o ] ] [8]
antiproliferative Lines
glycolipids

Integration into lipid
bilayer, potentially

Cellular Membranes ] General [3]
perturbing local

environment

Applications in Research

The stability and defined mechanism of action of 1-O-Hexadecyl-2-O-methyl-rac-glycerol
make it a standard tool for:

o Studying PKC-dependent signaling: It allows researchers to dissect the role of PKC in
various cellular processes by providing a specific inhibitory probe.

« Investigating Neutrophil Function: It is used to explore the mechanisms of the respiratory
burst and its importance in immune responses.[1]

» Drug Development: It serves as a reference compound and a structural backbone for the
synthesis of more complex, biologically active ether lipids with potential therapeutic
applications, including anti-cancer agents.[8][9]

Conclusion

1-O-Hexadecyl-2-O-methyl-rac-glycerol is a synthetically accessible and biologically potent
ether lipid. Its well-characterized role as a Protein Kinase C inhibitor provides researchers with
a reliable tool to investigate a fundamental signaling pathway. As the interest in ether lipids as
therapeutic agents and modulators of membrane dynamics continues to grow, this compound
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remains a cornerstone for foundational research and a building block for the development of
novel molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

